Cas no 70865-20-2 (Acid Yellow 199)

Acid Yellow 199 structure
Acid Yellow 199 structure
Product Name:Acid Yellow 199
CAS No:70865-20-2
MF:C19H15N4NaO6S
MW:450.400373697281
CID:90516
Update Time:2026-05-14

Acid Yellow 199 Chemical and Physical Properties

Names and Identifiers

    • Acid Yellow 199
    • Best Acid Yellow A4R
    • Daedo Acid Yellow 4R
    • Daedo Acid Yellow A 4R
    • Lerni Acid Yellow A-4R
    • Nylosan Yellow E-4RL
    • Sellacid Orange PF
    • Tracid Yellow AGR
    • Triacid Fast Yellow 4RL.
    • Weak Acid Yellow AGR
    • Yellow A4R
    • 4-[[4-[2-(4-Hydroxy-2-methylphenyl)diazenyl]phenyl]amino]-3-nitrobenzenesulfonic acid sodium salt
    • Inchi: InChI=1S/C19H16N4O6S.Na/c1-12-10-15(24)6-8-17(12)22-21-14-4-2-13(3-5-14)20-18-9-7-16(30(27,28)29)11-19(18)23(25)26;/h2-11,20,24H,1H3,(H,27,28,29);/q;+1/p-1/b22-21+;
    • InChI Key: JXRBVOFBCVPZOV-QUABFQRHSA-M
    • SMILES: CC1=CC(=CC=C1/N=N/C2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)O)[N+](=O)[O-])[O-].[Na+]

Computed Properties

  • Exact Mass: 450.06100
  • Monoisotopic Mass: 450.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 849
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165

Experimental Properties

  • PSA: 168.38000
  • LogP: 6.34890
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